2-(ethylsulfanyl)-7-(3-methoxyphenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 4-ethylsulfanyl-11-(3-methoxyphenyl)-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C17H15N5O2S/c1-3-25-17-19-16-18-10-13-14(22(16)20-17)7-8-21(15(13)23)11-5-4-6-12(9-11)24-2/h4-10H,3H2,1-2H3
• InChI Key: FFJRVGCEHMRILV-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)C4=CC(=CC=C4)OC
• Molecular Formula: C17H15N5O2S
• Molecular Weight: 353.4 g/mol

Description

2-(ethylsulfanyl)-7-(3-methoxyphenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a heterocyclic compound that belongs to the class of triazolopyrimidines

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(ethylsulfanyl)-7-(3-methoxyphenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one typically involves the reaction of hydrazonoyl halides with 2-methylthiouracil. The reaction conditions often include the use of sodium ethoxide in ethanol as a solvent . Another method involves the treatment of 2-pyrimidinyl thiohydrazonates with diazonium coupling products of active (pyrimidin-2-ylthio)methylene compounds .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthetic routes mentioned above can be scaled up for industrial applications with appropriate optimization of reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions

2-(ethylsulfanyl)-7-(3-methoxyphenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, especially at the ethylsulfanyl group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or potassium permanganate in acidic or basic conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may lead to the formation of the corresponding alcohols or amines.

Scientific Research Applications

2-(ethylsulfanyl)-7-(3-methoxyphenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one has been studied for various scientific research applications, including:

Medicinal Chemistry: This compound has shown potential as an anticancer, antimicrobial, and anti-tubercular agent.

Biological Studies: It has been investigated for its role as a CB2 cannabinoid agonist and adenosine antagonist.

Industrial Applications: Potential use in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(ethylsulfanyl)-7-(3-methoxyphenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one involves its interaction with specific molecular targets and pathways. For example, as a CB2 cannabinoid agonist, it binds to the CB2 receptor, modulating immune responses and inflammation . As an adenosine antagonist, it inhibits the action of adenosine, leading to increased neurotransmitter release and enhanced cognitive function .

Comparison with Similar Compounds

Similar Compounds

Trapidil: Known for its vasodilatory and antiplatelet effects.

Essramycin: An antimicrobial agent.

Pyroxsulam: An herbicide used in agriculture.

DSM-265: An antimalarial compound.

Flumetsulam: Another herbicide with a similar triazolopyrimidine structure.

GNF-6702: Investigated for its potential in treating Chagas disease.

Cevipabulin: A tubulin polymerization inhibitor with anticancer properties.

Uniqueness

2-(ethylsulfanyl)-7-(3-methoxyphenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is unique due to its specific substitution pattern, which imparts distinct pharmacological properties. Its combination of an ethylsulfanyl group and a methoxyphenyl group contributes to its diverse biological activities and potential therapeutic applications.